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Compound of Interest

Compound Name: Boc-L-Tyr(2-azidoethyl)-OH

Cat. No.: B8233433 Get Quote

In-Depth Technical Guide: Boc-L-Tyr(2-
azidoethyl)-OH
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical compound Boc-L-
Tyr(2-azidoethyl)-OH, including its structural formula, IUPAC name, physicochemical

properties, and a detailed experimental protocol for its synthesis. This information is intended to

support researchers and professionals in the fields of chemical biology, drug discovery, and

peptide synthesis.

Chemical Structure and Nomenclature
Structural Formula:

IUPAC Name: (2S)-2-[(tert-butoxycarbonyl)amino]-3-[4-(2-azidoethoxy)phenyl]propanoic acid

Common Synonyms: N-Boc-O-(2-azidoethyl)-L-tyrosine, Boc-L-Tyr(2-azidoethyl)-OH

CAS Number: 1434445-10-9[1]

Physicochemical Properties
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A summary of the key quantitative data for Boc-L-Tyr(2-azidoethyl)-OH is presented in the

table below for easy reference and comparison.

Property Value Reference

Molecular Formula C₁₆H₂₂N₄O₅ [2][3]

Molecular Weight 350.37 g/mol

Appearance White to off-white solid

Solubility

Soluble in organic solvents

such as DMF, DMSO, and

methanol.

Synthesis Protocol
The synthesis of Boc-L-Tyr(2-azidoethyl)-OH is typically achieved through the O-alkylation of

the commercially available starting material, Boc-L-tyrosine, with a suitable 2-azidoethylating

agent. The following is a detailed experimental protocol for this synthesis.

Materials:

Boc-L-tyrosine

2-Azidoethyl tosylate (or a similar 2-azidoethylating agent with a good leaving group)

Potassium carbonate (K₂CO₃) or another suitable base

Anhydrous N,N-Dimethylformamide (DMF)

Ethyl acetate

Saturated aqueous sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate (MgSO₄)
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Round-bottom flask

Magnetic stirrer and stir bar

Inert atmosphere (e.g., nitrogen or argon)

Standard laboratory glassware for extraction and filtration

Rotary evaporator

Procedure:

Reaction Setup: To a round-bottom flask under an inert atmosphere, add Boc-L-tyrosine (1

equivalent).

Dissolution: Dissolve the Boc-L-tyrosine in anhydrous DMF.

Addition of Base: Add potassium carbonate (approximately 2-3 equivalents) to the solution.

Addition of Alkylating Agent: Add 2-azidoethyl tosylate (approximately 1.1-1.5 equivalents) to

the reaction mixture.

Reaction: Stir the reaction mixture at room temperature overnight.

Work-up:

Quench the reaction by adding water.

Extract the aqueous layer with ethyl acetate (3 times).

Combine the organic layers.

Wash the combined organic layers with saturated aqueous sodium bicarbonate solution,

followed by brine.

Dry the organic layer over anhydrous magnesium sulfate.

Purification:
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Filter off the drying agent.

Concentrate the filtrate under reduced pressure using a rotary evaporator.

The crude product can be further purified by column chromatography on silica gel to yield

the final product, Boc-L-Tyr(2-azidoethyl)-OH.

Experimental Workflow and Signaling Pathways
The following diagrams illustrate the logical workflow of the synthesis and the potential

application of the synthesized molecule in a biological context.
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Caption: Synthesis workflow for Boc-L-Tyr(2-azidoethyl)-OH.
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Reactants
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Caption: Application in bioorthogonal click chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8233433?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8233433?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

